N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide

• IUPAC Name: N-(2-iodophenyl)-N'-thiophen-2-ylsulfonylbenzenecarboximidamide
• InChI: InChI=1S/C17H13IN2O2S2/c18-14-9-4-5-10-15(14)19-17(13-7-2-1-3-8-13)20-24(21,22)16-11-6-12-23-16/h1-12H,(H,19,20)
• InChI Key: ZMDHXMMXZJHVPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NS(=O)(=O)C2=CC=CS2)NC3=CC=CC=C3I
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N/S(=O)(=O)C2=CC=CS2)/NC3=CC=CC=C3I
• Molecular Formula: C17H13IN2O2S2
• Molecular Weight: 468.3 g/mol

Description

N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide, also known as KIN59, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide involves the inhibition of the protein kinase B (PKB) pathway. PKB is a key signaling pathway involved in cell growth and survival, and its dysregulation has been implicated in various diseases, including cancer and diabetes. N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide inhibits PKB by binding to its active site, thereby preventing its activation and downstream signaling.
Biochemical and Physiological Effects
N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide has been shown to have several biochemical and physiological effects. In cancer cells, it inhibits cell proliferation and induces cell death. In diabetic cells, it improves glucose uptake and insulin sensitivity. N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide has also been shown to inhibit angiogenesis, the process by which new blood vessels form, which is critical for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide in lab experiments is its specificity for PKB inhibition, which allows for targeted inhibition of this pathway. However, a limitation is that N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide may have off-target effects, which can lead to unintended consequences. Additionally, the synthesis of N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide is complex and may be difficult to reproduce in some labs.

Future Directions

There are several future directions for research on N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide. One area of interest is in developing more potent and selective PKB inhibitors based on the structure of N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide. Another direction is in exploring the potential of N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide as a treatment for other diseases, such as neurodegenerative disorders. Finally, further research is needed to fully understand the mechanisms of action and potential side effects of N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide.

Synthesis Methods

The synthesis of N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide involves several steps, starting with the reaction of 2-iodobenzoic acid with thionyl chloride to form 2-iodobenzoyl chloride. This intermediate is then reacted with 2-thiophenesulfonamide to form the corresponding amide. Finally, the amide is reacted with sodium hydroxide and 2-iodobenzaldehyde to yield N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide.

Scientific Research Applications

N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide has been studied extensively in scientific research due to its potential as a therapeutic agent. It has been shown to have anti-cancer properties, specifically in inhibiting the proliferation of cancer cells. N-(2-iodophenyl)-N'-(2-thienylsulfonyl)benzenecarboximidamide has also been studied for its potential as a treatment for diabetes, as it has been shown to improve glucose uptake in cells.